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Compound of Interest

Compound Name: 1-fluoro-2,4-dimethoxybenzene

Cat. No.: B091222 Get Quote

In-Depth Technical Guide: 1-Fluoro-2,4-
dimethoxybenzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-fluoro-2,4-dimethoxybenzene,

a versatile aromatic compound. It covers its fundamental physicochemical properties, its role in

organic synthesis, and its applications in medicinal chemistry and materials science.

Physicochemical Properties
The quantitative data for 1-fluoro-2,4-dimethoxybenzene are summarized below. This

compound is a white to light yellow clear liquid at room temperature.[1]
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Property Value Source

Molecular Formula C₈H₉FO₂ [1][2][3][4][5]

Molecular Weight
156.16 g/mol (also cited as

156.15 g/mol )
[1][2][3][5][6]

CAS Number 17715-70-7 [1][2][6]

Density 1.18 g/mL (at 25 °C) [1][6]

Boiling Point 210 °C [1][6]

Refractive Index n20D 1.51 [1][6]

Purity ≥ 98% (GC) [1][6]

Appearance
White to light yellow clear

liquid
[1][6]

Storage Room Temperature [1][3]

Applications in Synthesis and Research
1-Fluoro-2,4-dimethoxybenzene is a valuable intermediate and building block in various fields

of chemical research and development.

Pharmaceutical and Agrochemical Synthesis: It serves as a key intermediate in the

production of pharmaceuticals and agrochemicals.[1][3][6][7] The presence of a fluorine atom

can enhance the metabolic stability and bioavailability of the resulting drug molecules.[1][3]

[6] Its methoxy groups facilitate electrophilic substitution reactions, making it a versatile tool

for constructing complex aromatic molecules.[3]

Medicinal Chemistry: This compound is particularly useful in the design of fluorinated drugs,

which can exhibit enhanced biological activity.[1][6]

Materials Science: It is incorporated into polymer formulations to improve thermal stability

and mechanical properties.[1][6][7]

Analytical Chemistry: It can be employed as a standard in analytical methods for the

detection and quantification of substances in complex mixtures.[1][6][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.chemimpex.com/products/46305
https://cenmed.com/1-fluoro-2-4-dimethoxybenzene-c09-0888-496/
https://www.myskinrecipes.com/shop/en/aromatic-ethers/187973-1-fluoro-24-dimethoxybenzene.html
https://www.thermofisher.com/order/catalog/product/H63528.03
https://www.chemimpex.com/products/46335
https://www.chemimpex.com/products/46305
https://cenmed.com/1-fluoro-2-4-dimethoxybenzene-c09-0888-496/
https://www.myskinrecipes.com/shop/en/aromatic-ethers/187973-1-fluoro-24-dimethoxybenzene.html
https://www.chemimpex.com/products/46335
https://www.chemimpex.com/es/products/46305
https://www.chemimpex.com/products/46305
https://cenmed.com/1-fluoro-2-4-dimethoxybenzene-c09-0888-496/
https://www.chemimpex.com/es/products/46305
https://www.chemimpex.com/products/46305
https://www.chemimpex.com/es/products/46305
https://www.chemimpex.com/products/46305
https://www.chemimpex.com/es/products/46305
https://www.chemimpex.com/products/46305
https://www.chemimpex.com/es/products/46305
https://www.chemimpex.com/products/46305
https://www.chemimpex.com/es/products/46305
https://www.chemimpex.com/products/46305
https://www.chemimpex.com/es/products/46305
https://www.chemimpex.com/products/46305
https://www.myskinrecipes.com/shop/en/aromatic-ethers/187973-1-fluoro-24-dimethoxybenzene.html
https://www.benchchem.com/product/b091222?utm_src=pdf-body
https://www.chemimpex.com/products/46305
https://www.myskinrecipes.com/shop/en/aromatic-ethers/187973-1-fluoro-24-dimethoxybenzene.html
https://www.chemimpex.com/es/products/46305
https://gdnapark.gov.taipei/?pano=data:text%2Fxml,%3Ckrpano%20onstart=%22loadpano(%27%2F%5C%2Fp6.pics%2Fp%2F1756202434%27)%3B%22%3E%3C/krpano%3E
https://www.chemimpex.com/products/46305
https://www.myskinrecipes.com/shop/en/aromatic-ethers/187973-1-fluoro-24-dimethoxybenzene.html
https://www.chemimpex.com/es/products/46305
https://www.myskinrecipes.com/shop/en/aromatic-ethers/187973-1-fluoro-24-dimethoxybenzene.html
https://www.chemimpex.com/products/46305
https://www.chemimpex.com/es/products/46305
https://www.chemimpex.com/products/46305
https://www.chemimpex.com/es/products/46305
https://gdnapark.gov.taipei/?pano=data:text%2Fxml,%3Ckrpano%20onstart=%22loadpano(%27%2F%5C%2Fp6.pics%2Fp%2F1756202434%27)%3B%22%3E%3C/krpano%3E
https://www.chemimpex.com/products/46305
https://www.chemimpex.com/es/products/46305
https://gdnapark.gov.taipei/?pano=data:text%2Fxml,%3Ckrpano%20onstart=%22loadpano(%27%2F%5C%2Fp6.pics%2Fp%2F1756202434%27)%3B%22%3E%3C/krpano%3E
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Detailed experimental protocols are crucial for reproducibility. The following is an example of a

synthetic procedure involving a related isomer, demonstrating the type of information required

for a full whitepaper.

Example Protocol: Synthesis of 1-Fluoro-2,5-dimethoxy-4-nitrobenzene from 2-Fluoro-1,4-

dimethoxybenzene

This protocol describes the nitration of a similar compound, 2-fluoro-1,4-dimethoxybenzene,

which is an isomer of the topic compound.

Preparation: A solution of nitric acid (HNO₃, 64–66%, 143 mL) is cooled to 0 °C in a stirred

vessel.

Addition of Reactant: 2-Fluoro-1,4-dimethoxybenzene (16.00 g, 0.10 mol) is added slowly to

the cooled nitric acid solution.

Reaction: The solution is stirred for 10 minutes at 0 °C.

Quenching: The reaction mixture is then poured onto 600 mL of ice water and stirred for an

additional 30 minutes, leading to the precipitation of the product.

Isolation: The resulting solid, 1-fluoro-2,5-dimethoxy-4-nitrobenzene, is collected. This

synthesis reportedly achieves a 90% yield.[8]

Visualizations
Diagrams are essential for illustrating relationships and workflows. Below is a conceptual

workflow illustrating the role of 1-fluoro-2,4-dimethoxybenzene as a synthetic building block.
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Caption: Synthetic utility of 1-fluoro-2,4-dimethoxybenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [1-fluoro-2,4-dimethoxybenzene molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091222#1-fluoro-2-4-dimethoxybenzene-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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